Cas no 115395-14-7 (Butanoic acid, 3-(phenylthio)-, (R)-)

• Product Name: Butanoic acid, 3-(phenylthio)-, (R)-
• CAS No: 115395-14-7
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 1204744
• Update Time: 2024-08-04

Butanoic acid, 3-(phenylthio)-, (R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-(phenylthio)-, (R)-
• (3R)-3-phenylsulfanylbutanoic acid
• Butanoic acid,3-(phenylthio)-,(R)
• Butanoic acid, 3-(phenylthio)-, (3R)-

• Inchi： 1S/C10H12O2S/c1-8(7-10(11)12)13-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12)/t8-/m1/s1
• InChI Key： RRJPZQISWROTFP-MRVPVSSYSA-N
• SMILES： C(O)(=O)C[C@H](SC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 196.05600
• Monoisotopic Mass: 196.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 160-165 °C(Press: 0.3 Torr)
• PSA: 62.60000
• LogP: 2.64190
• pka: 4.24±0.10(Predicted)